Cas no 66314-45-2 (3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol)
66314-45-2 structure
Product Name:3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
CAS No:66314-45-2
MF:C9H19N2O
MW:171.259962320328
CID:963669
PubChem ID:432063
Update Time:2025-04-19
3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
- 1-(3-hydroxypropyl)-1,5-diazabicyclo[3.3.0]octanium bromide
- 1-(3-hydroxypropyl)-1,5-diazabicyclo< 3.3.0> octanium bromide
- 3-Hexahydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol
- AC1L8SO9
- NSC302683
- 3-(5-Aza-1-azoniabicyclo[3.3.0]oct-1-yl)propan-1-ol
- 66314-45-2
- DTXSID80216526
- NSC 302683
- DS-004588
- 3-Hexahydro-1H-4.lambda.~5~-pyrazolo[1,2-a]pyrazol-4-yl-1-propanol
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- Inchi: 1S/C9H19N2O/c12-9-3-8-11-6-1-4-10(11)5-2-7-11/h12H,1-9H2/q+1
- InChI Key: POOIFIYYABTDIP-UHFFFAOYSA-N
- SMILES: OCCC[N+]12CCCN1CCC2
Computed Properties
- Exact Mass: 171.14987
- Monoisotopic Mass: 171.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 23.47
- LogP: -2.88930
3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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